Fluorouracil Impurity E Fluorouracil Impurity E 5-chlorouracil is an organochlorine compound consisting of uracil having an chloro substituent at the 5-position. It derives from a uracil.
Brand Name: Vulcanchem
CAS No.: 1820-81-1
VCID: VC0193424
InChI: InChI=1S/C4H3ClN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
SMILES: C1=C(C(=O)NC(=O)N1)Cl
Molecular Formula: C4H3ClN2O2
Molecular Weight: 146.53 g/mol

Fluorouracil Impurity E

CAS No.: 1820-81-1

Impurities

VCID: VC0193424

Molecular Formula: C4H3ClN2O2

Molecular Weight: 146.53 g/mol

Fluorouracil Impurity E - 1820-81-1

CAS No. 1820-81-1
Product Name Fluorouracil Impurity E
Molecular Formula C4H3ClN2O2
Molecular Weight 146.53 g/mol
IUPAC Name 5-chloro-1H-pyrimidine-2,4-dione
Standard InChI InChI=1S/C4H3ClN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
Standard InChIKey ZFTBZKVVGZNMJR-UHFFFAOYSA-N
SMILES C1=C(C(=O)NC(=O)N1)Cl
Canonical SMILES C1=C(C(=O)NC(=O)N1)Cl
Appearance White Solid
Melting Point >300°C
Description 5-chlorouracil is an organochlorine compound consisting of uracil having an chloro substituent at the 5-position. It derives from a uracil.
Synonyms 5-Chlorouracil; 5-Chloro-2,4(1H,3H)-pyrimidinedione; 5-Chloro-2,4-pyrimidinedione; NSC 28172
PubChem Compound 15758
Last Modified Nov 11 2021
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